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Compound of Interest

Compound Name: (1R)-1-(4-isobutylphenyl)ethanol
Cat. No.: B13162981
Get Quote

Executive Summary

Immediate Action Required: (1R)-1-(4-isobutylphenyl)ethanol (CAS 130007-66-8) is a chiral
alcohol intermediate and a known degradation product of Ibuprofen (Impurity A). It is classified
as a non-halogenated organic hazardous waste.

Strict Prohibition: Under no circumstances should this substance be discharged into municipal
sewer systems, sinks, or general trash. Its lipophilic nature and aromatic stability pose long-
term aquatic toxicity risks.

Chemical Identification & Hazard Profile

Use this data to populate waste manifests and safety labels.
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Parameter Technical Specification
Chemical Name (1R)-1-(4-isobutylphenyl)ethanol
(R)-Ibuprofen alcohol; (1R)-1-[4-(2-
Synonyms
methylpropyl)phenyl]ethanol
130007-66-8 (Specific Isomer) / 40150-92-3
CAS Number

(Racemate)

) Viscous colorless to pale yellow oil (may
Physical State )
crystallize at low temps)

o Insoluble in water; Soluble in Methanol, DMSO,
Solubility
Chloroform

Flash Point >110°C (Combustible, not highly flammable)

H302: Harmful if swallowedH315: Causes skin
irritationH319: Causes serious eye

GHS Hazards o ]
irritationH361: Suspected of damaging

fertility/unborn child (NSAID analog)

Not P-listed or U-listed.[1][2][3][4] Classify as

D001 (Ignitable) if mixed with solvents, or
Waste Code (RCRA)

generally Non-Regulated Hazardous Waste

(unless state-specific codes apply).

Operational Disposal Protocol

This protocol ensures compliance with EPA 40 CFR 262 (Standards Applicable to Generators
of Hazardous Waste).

Phase 1: Segregation & Assessment

The Scientific Logic: As a benzylic alcohol, this compound is susceptible to oxidation. Do not
mix with strong oxidizing agents (e.g., chromic acid, permanganates, perchlorates) in the waste
stream. An exothermic reaction can occur, pressurizing the waste container.

e Action: Segregate into "Non-Halogenated Organic" waste streams.
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o Mixture Check: If the substance is dissolved in a solvent (e.g., HPLC waste with
Acetonitrile/Methanol), the flammability of the solvent dictates the primary hazard class
(usually Class 3 Flammable Liquid).

Phase 2: Packaging & Containment

The Self-Validating System: The container must chemically resist the solvent matrix and
provide visual confirmation of integrity.

e Primary Container: Use Amber Glass or High-Density Polyethylene (HDPE).
o Why: Amber glass protects light-sensitive impurities; HDPE resists organic solvent attack.
e Headspace Rule: Leave at least 10% headspace in the bottle.

o Why: Allows for thermal expansion during storage or transport to the incinerator preventing
bottle rupture.

o Cap Torque: Hand-tighten screw caps, then apply a strip of Parafilm or secondary tape to
prevent vibrational loosening.

Phase 3: Labeling & Manifesting

Labeling must be explicit to prevent downstream handling errors at the incineration plant.

e Standard Label Text:

Phase 4: Final Destruction Method

Method: High-Temperature Incineration. Mechanism: The aromatic phenyl ring requires
temperatures exceeding 1000°C for complete thermal oxidation into CO2 and H20. Biological
treatment (wastewater plants) is ineffective due to the compound's antimicrobial properties and
resistance to hydrolysis.
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Decision Logic & Workflow

The following diagram illustrates the decision-making process for disposing of pure vs. mixed
waste streams.
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Waste Generation:
(1R)-1-(4-isobutylphenyl)ethanol

Is it Pure or a Mixture?

Mixture / Solution
(e.g., HPLC Waste)

Pure Substance
(Solid/Viscous Oil)

Contains Halogens?
(DCM, Chloroform)

!

Dissolve in minimal
compatible solvent (EtOH/MeOH)
OR place in solid waste jar

Segregate: Halogenated Organic Segregate: Non-Halogenated Organic

Label: Hazard Class + Chemical Name

l

Store in Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b13162981/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-1r-1-4-isobutylphenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13162981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Figure 1: Decision matrix for segregating and processing (1R)-1-(4-isobutylphenyl)ethanol
waste streams.

Emergency Spill Procedures

In the event of a benchtop spill:

Evacuate & Ventilate: Although vapor pressure is low, aerosolization can cause respiratory
irritation.

o PPE: Wear Nitrile gloves (0.11 mm minimum thickness), safety goggles, and a lab coat.
e Containment:

o Liquid Spill: Adsorb with vermiculite, sand, or active carbon pads. Do not use combustible
materials like sawdust if mixed with oxidizers.

o Solid/Crystal Spill: Scoop carefully to avoid dust generation.

o Clean Up: Wipe the surface with ethanol or isopropanol to solubilize the oily residue, then
wash with soap and water. Dispose of all cleanup materials as hazardous solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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